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Compound of Interest

Compound Name: Fmoc-D-Phe(2-F)-OH

Cat. No.: B557953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

Fmoc-D-Phe(2-F)-OH (N-α-(9-Fluorenylmethoxycarbonyl)-2-fluoro-D-phenylalanine), a

fluorinated amino acid derivative widely utilized in peptide synthesis and drug development.

Adherence to rigorous safety protocols is paramount when handling this and other fine

chemical reagents. This document outlines the known physical and chemical properties,

potential hazards, handling procedures, and emergency responses associated with this

compound.

Compound Identification and Properties
Fmoc-D-Phe(2-F)-OH is a white to off-white crystalline powder. Its chemical structure

incorporates the fluorenylmethoxycarbonyl (Fmoc) protecting group, which is crucial for its

application in solid-phase peptide synthesis. The fluorine substitution on the phenyl ring can

impart unique conformational properties and enhance the biological activity and metabolic

stability of the resulting peptides.

Table 1: Physicochemical Properties of Fmoc-D-Phe(2-F)-OH
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Property Value Reference

CAS Number 198545-46-9 [1][2]

Molecular Formula C₂₄H₂₀FNO₄ [1][2]

Molecular Weight 405.42 g/mol [1]

Appearance White to off-white powder
Inferred from related

compounds

Purity ≥98.0% (HPLC) [1]

Storage Temperature 2-8°C [1]

InChI Key
ARHOAMSIDCQWEW-

JOCHJYFZSA-N
[1]

Hazard Identification and GHS Classification
A specific Globally Harmonized System (GHS) classification for Fmoc-D-Phe(2-F)-OH is not

readily available. However, based on the safety data for the closely related, non-fluorinated

compound Fmoc-D-phenylalanine, it is prudent to handle it as a substance with low acute

toxicity but one that may cause irritation upon contact.

Table 2: Inferred GHS Classification

Hazard Class Category Precautionary Statement

Acute Toxicity, Oral Not Classified

Skin Corrosion/Irritation Category 2 Causes skin irritation.

Serious Eye Damage/Eye

Irritation
Category 2A Causes serious eye irritation.

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

May cause respiratory

irritation.

Note: This classification is inferred from similar compounds and should be used for guidance

pending a formal classification.
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Safe Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel and maintain the integrity of the compound.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling Fmoc-D-
Phe(2-F)-OH. The following PPE is recommended:

Table 3: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection Safety glasses with side-shields or goggles.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection Laboratory coat.

Respiratory Protection
Use a dust mask or work in a ventilated fume

hood to avoid inhalation of powder.

Handling Procedures
Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,

to minimize inhalation of dust particles.

General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the handling area. Wash hands thoroughly after handling.

Dust Control: Avoid generating dust. Use appropriate tools to handle the solid material.

Storage Requirements
Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage temperature is between 2°C and 8°C.[1]

Keep away from strong oxidizing agents.
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Experimental Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of Fmoc-D-Phe(2-F)-
OH in a research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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